3-[5-(1-Methylpyrazol-4-yl)-3-(trifluoromethyl)pyrazolyl]propylamine

• IUPAC Name: 3-[5-(1-methylpyrazol-4-yl)-3-(trifluoromethyl)pyrazol-1-yl]propan-1-amine
• InChI: InChI=1S/C11H14F3N5/c1-18-7-8(6-16-18)9-5-10(11(12,13)14)17-19(9)4-2-3-15/h5-7H,2-4,15H2,1H3
• InChI Key: GHZYNBJVMRLSAM-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)C2=CC(=NN2CCCN)C(F)(F)F
• Molecular Formula: C11H14F3N5
• Molecular Weight: 273.26 g/mol

Description

3-[5-(1-Methylpyrazol-4-yl)-3-(trifluoromethyl)pyrazolyl]propylamine (CAS# 1006319-18-1) is a research chemical. It has a molecular weight of 273.26 and a molecular formula of C11H14F3N5. The compound is characterized by a pyrazole ring, which is a five-membered heterocyclic aromatic ring molecule comprising two nitrogen atoms and three carbon atoms.

Molecular Structure Analysis

The molecular structure of this compound includes a pyrazole ring, which is a five-membered heterocyclic aromatic ring molecule comprising two nitrogen atoms at positions 1 and 2 and three carbon atoms. The compound also contains a trifluoromethyl group and a propylamine group attached to the pyrazole ring.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 273.26 and a molecular formula of C11H14F3N5. Other physical and chemical properties such as melting point, boiling point, and solubility are not specified in the available resources.

Scientific Research Applications

Pharmaceuticals

Pyrazole compounds are present in a variety of leading drugs and have been used as building blocks in organic synthesis for designing pharmaceuticals. .

Agrochemicals

.

Metal Catalysis

.

Material Science

.

Biological Research

.

Drug Discovery

.

Coordination Chemistry

.

Organometallic Chemistry

.

Mechanism of Action

Target of Action

It is known that pyrazoles, which are part of the compound’s structure, are versatile scaffolds in organic synthesis and medicinal chemistry . They are often used as starting materials for the preparation of more complex heterocyclic systems with relevance in the pharmaceutical field .

Mode of Action

Pyrazoles, in general, exhibit tautomerism, a phenomenon that may influence their reactivity . This could potentially impact the synthetic strategies where pyrazoles take part, as well as on the biological activities of targets bearing a pyrazole moiety .

Biochemical Pathways

Pyrazoles are known to be precursors in the synthesis of condensed heterocyclic systems, namely pyrazolo[1,5-a]pyrimidines .

Pharmacokinetics

The compound’s molecular weight is 27326, and it has a topological polar surface area of 617 . These properties can influence the compound’s bioavailability.

Result of Action

Changes in the structure of pyrazoles translate into changes in properties, which could potentially influence the biological activities of targets bearing a pyrazole moiety .

Action Environment

The compound’s properties, such as its molecular weight and topological polar surface area, could potentially influence its interaction with the environment .